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Compound of Interest

Compound Name: Diisopropy! ether

Cat. No.: B094823

An In-depth Technical Guide to Diisopropyl Ether for Researchers and Drug Development
Professionals

Introduction

Diisopropyl ether (DIPE) is a secondary ether widely utilized as a solvent in industrial and
pharmaceutical settings.[1][2] Its properties make it a valuable tool in organic synthesis,
extraction, and crystallization processes. This guide provides an in-depth overview of
diisopropyl ether, focusing on its chemical identity, physicochemical properties, synthesis,
applications in research and drug development, and critical safety information.

Chemical Identification

The fundamental identification details for diisopropyl ether are crucial for regulatory
compliance, safety, and procurement.
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Identifier

Value

CAS Number

108-20-3[1][3][4]

Preferred IUPAC Name

2-[(Propan-2-yl)oxy]propane[1]

Other Names

Isopropyl ether, 2-Isopropoxypropane,
Diisopropyl oxide, DIPE[1][5][6]

Molecular Formula

CeH14O[1][3]

Molecular Weight 102.177 g-mol~11][2]
EC Number 203-560-6[1][7]
UN Number 1159[1]

Physicochemical Properties

Understanding the physical and chemical properties of diisopropyl ether is essential for its

effective use in experimental design and process development. It is a colorless, volatile liquid

with a characteristic sweet, ether-like odor.[1][2][3]

Property Value

Density 0.725 g/mL at 25 °C[1][3]
Melting Point -60 °C (-76 °F; 213 K)[1]
Boiling Point 68.5 °C (155.3 °F; 341.6 K)[1]

Solubility in water

2 g/L at 20 °C[1]

Vapor Pressure

119 mmHg at 20 °C[1]

Flash Point

-28 °C (-18 °F)[2][€]

Autoignition Temperature

443 °C (830 °F)[2][3]

Lower Explosive Limit

1.4%[3][8]

Upper Explosive Limit

7.9%]8]

Vapor Density

3.5 (heavier than air)[2][3]

© 2025 BenchChem. All rights reserved.

2/10 Tech Support


https://en.wikipedia.org/wiki/Diisopropyl_ether
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852739.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8852739_EN.htm
https://en.wikipedia.org/wiki/Diisopropyl_ether
https://en.wikipedia.org/wiki/Diisopropyl_ether
https://www.fishersci.com/store/msds?partNumber=AC180680010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-Ether
https://en.wikipedia.org/wiki/Diisopropyl_ether
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852739.htm
https://en.wikipedia.org/wiki/Diisopropyl_ether
https://www.atamanchemicals.com/diisopropyl-ether_u32912/
https://en.wikipedia.org/wiki/Diisopropyl_ether
https://www.carlroth.com/medias/SDB-T919-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTE3Mzh8YXBwbGljYXRpb24vcGRmfGFEZ3dMMmhrWlM4NU1UYzFOek0zTnpJNU1EVTBMMU5FUWw5VU9URTVYMDFVWDBWT0xuQmtaZ3xhMTE2MDkxMWM4ZjViNTVjMTI2ZTgyYWY1MzRjMDg5NGFjOGUxYmQzM2VhMTBkMGYzZDdlMjMwNDQ5M2U4MDc4
https://en.wikipedia.org/wiki/Diisopropyl_ether
https://www.benchchem.com/product/b094823?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diisopropyl_ether
https://www.atamanchemicals.com/diisopropyl-ether_u32912/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852739.htm
https://en.wikipedia.org/wiki/Diisopropyl_ether
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852739.htm
https://en.wikipedia.org/wiki/Diisopropyl_ether
https://en.wikipedia.org/wiki/Diisopropyl_ether
https://en.wikipedia.org/wiki/Diisopropyl_ether
https://en.wikipedia.org/wiki/Diisopropyl_ether
https://www.atamanchemicals.com/diisopropyl-ether_u32912/
https://cameochemicals.noaa.gov/chemical/3232
https://www.atamanchemicals.com/diisopropyl-ether_u32912/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852739.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852739.htm
https://cameochemicals.noaa.gov/chemical/3232
https://cameochemicals.noaa.gov/chemical/3232
https://www.atamanchemicals.com/diisopropyl-ether_u32912/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852739.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis and Manufacturing

Diisopropyl ether is primarily produced through two main industrial routes, both originating

from propylene. The choice of method depends on the integration with other chemical

manufacturing processes.

Experimental Protocols: Synthesis Methodologies

1

. Acid-Catalyzed Dehydration of Isopropyl Alcohol: This is a common method where two

molecules of isopropyl alcohol (IPA) are condensed to form one molecule of diisopropyl ether

and one molecule of water.[9]

2.

Reactants: Isopropyl alcohol.

Catalyst: Acid catalysts such as sulfuric acid, phosphoric acid, or solid acidic catalysts like
zeolites or ion-exchange resins are employed.[9] A patent describes using acidic, sulfuric
acid-treated Montmorillonite clay.[10]

Conditions: The reaction is typically carried out in the liquid phase at elevated temperatures
(120°C to 250°C) and pressures.[9][10]

Purification: The crude product is purified via distillation to remove unreacted IPA, water, and
by-products to achieve high purity for pharmaceutical or other sensitive applications.[9]

Hydration of Propylene followed by Etherification: This integrated process involves the

hydration of propylene to produce isopropyl alcohol, which is then reacted further to form

diisopropyl ether.[9]

Reactants: Propylene and water.
Catalyst: A strongly acidic ion exchange resin is often used.[11]

Conditions: The reaction is performed in a fixed-bed reactor at conditions such as 145°C and
8.0 MPa.[11]

Process: Unreacted propylene, water, and the byproduct isopropyl alcohol are typically
recycled back into the reactor to improve yield.[11]
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Industrial synthesis pathways for Diisopropyl Ether.

Applications in Research and Drug Development

Diisopropyl ether's moderate polarity and low water solubility make it a versatile solvent in the
pharmaceutical industry, particularly for the manufacture and purification of Active
Pharmaceutical Ingredients (APIs).[12][13]

o Extraction Solvent: It is highly effective for extracting polar organic compounds from aqueous
solutions, such as phenols and acetic acid.[1] In drug manufacturing, it is used to extract and
purify compounds, including steroids.[12]

o Crystallization: DIPE is used as a solvent for the recrystallization of various compounds,
which is a critical step for purifying APIs.[12] Its wide liquid range and volatility are
advantageous for this process.[1]
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e Reaction Medium: It serves as a reaction medium in chemical and pharmaceutical
syntheses.[3] Ethers are generally unreactive, which makes them suitable solvents for a
wide range of reactions.

Experimental Protocol: Liquid-Liquid Extraction

A common laboratory application of diisopropyl ether is the extraction of a target compound
from an aqueous solution.

Preparation: The aqueous solution containing the target compound is placed in a separatory
funnel.

o Solvent Addition: A volume of diisopropyl ether is added to the separatory funnel. The
funnel is stoppered.

o Extraction: The funnel is inverted and shaken vigorously to facilitate the transfer of the solute
from the aqueous phase to the organic phase. The stopcock is periodically opened to vent
pressure buildup.

e Phase Separation: The funnel is allowed to stand until the two immiscible layers—the denser
aqueous layer and the less dense diisopropyl ether layer—clearly separate.[14]

e Collection: The lower agueous layer is drained through the stopcock. The upper organic
layer containing the extracted compound is then collected. The process may be repeated
with fresh solvent to improve extraction efficiency.
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A typical workflow for solvent extraction using Diisopropyl Ether.
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Safety and Handling

Diisopropyl ether is a hazardous substance that requires careful handling. It is highly
flammable and can form explosive peroxides upon storage.[1][2][7]

Key Hazards

o Flammability: DIPE is a highly flammable liquid with a low flash point and a wide explosive
range.[3][7] Vapors are heavier than air and can travel to an ignition source.[2][8]

o Peroxide Formation: Upon exposure to air and light, diisopropyl ether can form unstable
and potentially explosive organic peroxides.[1][14] This reaction occurs more readily than
with diethyl ether.[1] It is recommended to test for peroxides every 3 months for stored DIPE.

[1]

o Toxicity: It is toxic by inhalation and can cause drowsiness, dizziness, and irritation.[3][5][7]

Safe Handling and Storage

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
heat, ignition sources, and light.[7][15]

o Peroxide Management: Use antioxidants like butylated hydroxytoluene (BHT) to inhibit
peroxide formation.[1] Always test for the presence of peroxides before distillation or
concentration. Peroxides can be removed by treating the ether with an aqueous solution of
iron(Il) sulfate or sodium metabisulfite.[1][2]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[5] Use in a well-ventilated area or under a fume hood.
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Decision workflow for the safe handling of stored Diisopropyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diisopropy! ether - Wikipedia [en.wikipedia.org]

2. DIISOPROPYL ETHER - Ataman Kimya [atamanchemicals.com]

3. Diisopropyl ether | 108-20-3 [chemicalbook.com]

4. Diisopropyl ether CAS#: 108-20-3 [m.chemicalbook.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b094823?utm_src=pdf-body-img
https://www.benchchem.com/product/b094823?utm_src=pdf-body
https://www.benchchem.com/product/b094823?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Diisopropyl_ether
https://www.atamanchemicals.com/diisopropyl-ether_u32912/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852739.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8852739_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 5. fishersci.com [fishersci.com]

e 6. Diisopropyl Ether | C6H140 | CID 7914 - PubChem [pubchem.ncbi.nim.nih.gov]

e 7. carlroth.com:443 [carlroth.com:443]

e 8. DIISOPROPYL ETHER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 9. nbinno.com [nbinno.com]

e 10. US4042633A - Process for preparing diisopropyl ether - Google Patents
[patents.google.com]

e 11. researchgate.net [researchgate.net]

o 12. Permitted Daily Exposure for Diisopropyl Ether as a Residual Solvent in Pharmaceuticals
- PMC [pmc.ncbi.nlm.nih.gov]

o 13. Diisopropyl Ether - SEQENS [segens.com]

o 14. Diisopropyl ether Dealer and Distributor | Diisopropyl ether Supplier | Diisopropyl ether
Stockist | Diisopropyl ether Importers [multichemindia.com]

e 15. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Diisopropyl ether CAS number and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094823#diisopropyl-ether-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

